![molecular formula C15H13F3O2 B1603112 1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene CAS No. 200956-20-3](/img/structure/B1603112.png)
1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene
Overview
Description
1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene, also known as BTFE, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a white solid with a molecular weight of 304.29 g/mol and a melting point of 77-80°C. BTFE is widely used in various fields of research, including medicinal chemistry, pharmaceuticals, and material science.
Scientific Research Applications
Synthesis and Reactivity
1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene plays a significant role in synthetic organic chemistry, especially in the synthesis of benzyl ethers and esters. The stability and reactivity of related compounds such as 2-benzyloxy-1-methylpyridinium triflate have been explored, revealing their utility in converting alcohols into benzyl ethers upon warming, which occurs in good to excellent yield. This process highlights the compound's relevance in facilitating the synthesis of structurally complex molecules potentially applicable in various scientific fields, including materials science and drug development (Poon & Dudley, 2006).
Organic Synthesis Intermediates
It has been synthesized as an important intermediate in organic synthesis. Its ability to undergo protection and deprotection reactions allows for the introduction of various functional groups, making it valuable in pharmaceuticals, pesticides, and organic material production. This versatility underscores the compound's utility in creating a broad range of chemically and functionally diverse entities (H. We, 2015).
Catalytic Applications
The compound and its derivatives have found applications in catalysis, such as in trifluoromethylation reactions. Methyltrioxorhenium, for instance, catalyzes the electrophilic trifluoromethylation of aromatic and heteroaromatic compounds, yielding products with significant chemical diversity. This reactivity is essential for developing novel compounds with potential applications in medicinal chemistry and material science (Mejía & Togni, 2012).
Material Science
In material science, the synthesis and characterization of novel fluorine-containing polyetherimide, involving compounds related to this compound, highlight its importance. These studies contribute to the development of materials with unique properties, such as high thermal stability and chemical resistance, which are critical in advanced technological applications (Yu Xin-hai, 2010).
Novel Reagents and Methodologies
The development of new reagents for O-benzylation, utilizing the smallest unit of benzyl imidate structure, demonstrates the innovative approaches in synthetic chemistry facilitated by compounds like this compound. These methodologies offer efficient and economical routes to benzyl ethers, showcasing the compound's role in enhancing synthetic strategies (Yamada, Fujita, & Kunishima, 2012).
properties
IUPAC Name |
1-phenylmethoxy-4-(2,2,2-trifluoroethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F3O2/c16-15(17,18)11-20-14-8-6-13(7-9-14)19-10-12-4-2-1-3-5-12/h1-9H,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDJCEZWOTFPSHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90627967 | |
Record name | 1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90627967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
200956-20-3 | |
Record name | 1-(Benzyloxy)-4-(2,2,2-trifluoroethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90627967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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